Cas no 941900-28-3 (8-(2,4-dimethylphenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,4-dimethylphenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 941900-28-3
• MF: C₁₉H₂₃N₅O₃
• MW: 369.417623758316
• CID: 5933174
• Update Time: 2025-10-31

8-(2,4-dimethylphenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,4-dimethylphenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(2,4-dimethylphenyl)-2-(2-methoxyethyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C19H23N5O3/c1-12-5-6-14(13(2)11-12)22-7-8-23-15-16(20-18(22)23)21(3)19(26)24(17(15)25)9-10-27-4/h5-6,11H,7-10H2,1-4H3
• InChI Key： MZHCRMZPBBZIKA-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])OC([H])([H])[H])=O)N=C1N(C3C([H])=C([H])C(C([H])([H])[H])=C([H])C=3C([H])([H])[H])C([H])([H])C([H])([H])N12

Additional information on 8-(2,4-dimethylphenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Analysis of 8-(2,4-dimethylphenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 941900-28-3)

The compound 8-(2,4-dimethylphenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 941900-28-3) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique imidazo[1,2-g]purine core, combined with substituted phenyl and methoxyethyl groups, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic pathways, given its resemblance to purine derivatives, which are fundamental to cellular processes.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted drug delivery systems. This compound's 2,4-dione moiety is of particular interest, as it mimics natural substrates involved in nucleotide metabolism, making it a potential tool for studying diseases like cancer and inflammatory disorders. Its methylphenyl and methoxyethyl substituents further enhance its lipophilicity, which could improve membrane permeability—a critical factor in drug development.

From a synthetic chemistry perspective, the preparation of 8-(2,4-dimethylphenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione involves multi-step organic transformations, including cyclization and functional group modifications. Its CAS No. 941900-28-3 serves as a unique identifier in chemical databases, facilitating research reproducibility and regulatory compliance. The compound's stability under physiological conditions is also a topic of ongoing investigation, as it impacts its pharmacokinetic profile.

The rise of AI-driven drug discovery has further amplified interest in such molecules. Computational models predict that this compound could interact with adenosine receptors or kinase enzymes, aligning with current trends in structure-activity relationship (SAR) studies. These predictions are often validated through high-throughput screening, a method frequently searched by professionals in the field. Additionally, its potential as a fluorescence probe for imaging applications is being explored, given its conjugated system.

Environmental and safety profiles of 941900-28-3 are equally important. While not classified as hazardous, its biodegradation pathways and ecotoxicological effects are under scrutiny to ensure compliance with green chemistry principles. This aligns with global efforts to reduce the environmental footprint of pharmaceutical production, a hot topic in sustainability forums.

In summary, 8-(2,4-dimethylphenyl)-3-(2-methoxyethyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione represents a versatile scaffold with broad applicability in medicinal chemistry and biotechnology. Its structural features and potential biological activities make it a subject of continuous exploration, resonating with contemporary research priorities such as personalized medicine and sustainable synthesis.